Cas no 2703774-72-3 ((4-Bromo-1,2-oxazol-3-yl)methanol)
2703774-72-3 structure
Product Name:(4-Bromo-1,2-oxazol-3-yl)methanol
CAS No:2703774-72-3
MF:C4H4BrNO2
MW:177.984060287476
MDL:MFCD34551216
CID:5671697
PubChem ID:165946583
Update Time:2023-09-12
(4-Bromo-1,2-oxazol-3-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (4-bromo-1,2-oxazol-3-yl)methanol
- 2703774-72-3
- EN300-27151486
- 3-Isoxazolemethanol, 4-bromo-
- 4-Bromo-3-isoxazolemethanol
- (4-Bromo-1,2-oxazol-3-yl)methanol
-
- MDL: MFCD34551216
- Inchi: 1S/C4H4BrNO2/c5-3-2-8-6-4(3)1-7/h2,7H,1H2
- InChI Key: COBSUROSECHQBU-UHFFFAOYSA-N
- SMILES: BrC1=CON=C1CO
Computed Properties
- Exact Mass: 176.94254g/mol
- Monoisotopic Mass: 176.94254g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 80.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 46.3Ų
Experimental Properties
- Density: 1.864±0.06 g/cm3(Predicted)
- Boiling Point: 308.1±27.0 °C(Predicted)
- pka: 12.38±0.10(Predicted)
(4-Bromo-1,2-oxazol-3-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27151486-1g |
(4-bromo-1,2-oxazol-3-yl)methanol |
2703774-72-3 | 95% | 1g |
$1256.0 | 2023-09-11 | |
| Enamine | EN300-27151486-5g |
(4-bromo-1,2-oxazol-3-yl)methanol |
2703774-72-3 | 95% | 5g |
$3645.0 | 2023-09-11 | |
| Enamine | EN300-27151486-10g |
(4-bromo-1,2-oxazol-3-yl)methanol |
2703774-72-3 | 95% | 10g |
$5405.0 | 2023-09-11 | |
| Enamine | EN300-27151486-0.05g |
(4-bromo-1,2-oxazol-3-yl)methanol |
2703774-72-3 | 95.0% | 0.05g |
$293.0 | 2025-03-20 | |
| Enamine | EN300-27151486-0.1g |
(4-bromo-1,2-oxazol-3-yl)methanol |
2703774-72-3 | 95.0% | 0.1g |
$437.0 | 2025-03-20 | |
| Enamine | EN300-27151486-0.25g |
(4-bromo-1,2-oxazol-3-yl)methanol |
2703774-72-3 | 95.0% | 0.25g |
$623.0 | 2025-03-20 | |
| Enamine | EN300-27151486-0.5g |
(4-bromo-1,2-oxazol-3-yl)methanol |
2703774-72-3 | 95.0% | 0.5g |
$980.0 | 2025-03-20 | |
| Enamine | EN300-27151486-1.0g |
(4-bromo-1,2-oxazol-3-yl)methanol |
2703774-72-3 | 95.0% | 1.0g |
$1256.0 | 2025-03-20 | |
| Enamine | EN300-27151486-2.5g |
(4-bromo-1,2-oxazol-3-yl)methanol |
2703774-72-3 | 95.0% | 2.5g |
$2464.0 | 2025-03-20 | |
| Enamine | EN300-27151486-5.0g |
(4-bromo-1,2-oxazol-3-yl)methanol |
2703774-72-3 | 95.0% | 5.0g |
$3645.0 | 2025-03-20 |
(4-Bromo-1,2-oxazol-3-yl)methanol Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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